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Compound Name: 8-Chloro-5, 7-dinitroquinoline

Cat. No.: B1364008

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of a Niche
Quinoline Derivative

This guide delves into the technical profile of 8-Chloro-5,7-dinitroquinoline. It is important to
note at the outset that a specific Chemical Abstracts Service (CAS) number for this compound
is not readily found in major chemical databases. This suggests that 8-Chloro-5,7-
dinitroquinoline is a niche compound, likely synthesized for specific research purposes rather
than being a widely available commercial product. Consequently, this guide has been
meticulously compiled by drawing upon established principles of organic chemistry and data
from structurally analogous compounds. The information presented herein is intended to
provide a robust framework for understanding, synthesizing, and handling this molecule, with a
strong emphasis on scientific rationale and safety.

Introduction to the Quinoline Scaffold

Quinoline, a heterocyclic aromatic organic compound with the chemical formula CoH7N, is a
cornerstone in medicinal chemistry.[1][2] Its bicyclic structure, consisting of a benzene ring
fused to a pyridine ring, imparts unique physicochemical properties that make it a privileged
scaffold in drug discovery.[1] Quinoline derivatives exhibit a broad spectrum of biological
activities, including antimalarial, antibacterial, antifungal, and anticancer properties.[1][3] The
functionalization of the quinoline ring system at various positions allows for the fine-tuning of its
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biological and chemical characteristics. The introduction of electron-withdrawing groups, such
as chloro and nitro moieties, can significantly modulate the reactivity and pharmacological
profile of the parent molecule.

Proposed Synthesis of 8-Chloro-5,7-dinitroquinoline

The synthesis of 8-Chloro-5,7-dinitroquinoline would most logically proceed via the nitration
of 8-chloroquinoline. The chloro group at the 8-position is a deactivating, ortho-, para-director.
However, under strong nitrating conditions, dinitration can be achieved. The nitro groups will
likely be directed to the 5 and 7 positions of the quinoline ring.

Synthesis Workflow
Proposed Synthesis of 8-Chloro-5,7-dinitroquinoline
Reactants
o Nitrating Agent
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Caption: Proposed synthesis workflow for 8-Chloro-5,7-dinitroquinoline.
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Detailed Experimental Protocol (Hypothetical)

Disclaimer: This is a hypothetical protocol based on standard nitration procedures for aromatic
compounds. It should be optimized and performed with extreme caution by qualified personnel.

o Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a thermometer, place 8-chloroquinoline in a suitable solvent like
concentrated sulfuric acid. The flask should be cooled in an ice-salt bath to maintain a low
temperature (e.g., 0-5 °C).

o Preparation of Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture by
slowly adding concentrated nitric acid to concentrated sulfuric acid while cooling in an ice
bath.

» Addition of Nitrating Agent: Slowly add the nitrating mixture dropwise to the solution of 8-
chloroquinoline, ensuring the temperature of the reaction mixture does not exceed 10 °C.
The rate of addition should be carefully controlled to prevent a runaway reaction.

o Reaction Monitoring: After the addition is complete, the reaction mixture is stirred at a
controlled temperature for a specified duration. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, the mixture is poured carefully onto crushed ice,
leading to the precipitation of the crude product.

 Purification: The crude product is collected by filtration, washed with cold water until the
washings are neutral, and then dried. Further purification can be achieved by
recrystallization from a suitable solvent, such as ethanol or acetic acid.

Physicochemical Properties (Estimated)

The exact physicochemical properties of 8-Chloro-5,7-dinitroquinoline are not available.
However, we can estimate some of these properties based on the known data of related
compounds.
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Estimated

Property . Source of Analogy
Value/information
Molecular Formula C9oH4CIN30a4 -
Molecular Weight 253.60 g/mol -
Likely a yellow to orange Dinitro-aromatic compounds
Appearance ) )
crystalline solid are often colored.
The presence of nitro groups
and the rigid quinoline
structure would contribute to a
Melting Point Expected to be relatively high high melting point. For
example, 2-chloro-3,6-dinitro-
quinoline has a reported
melting point.[4]
Likely insoluble in water, -
) ) Based on the general solubility
- soluble in polar organic ) )
Solubility of nitro-chloro-aromatic

solvents like DMSO, DMF, and

acetone.

compounds.

Analytical Characterization

The structural confirmation of synthesized 8-Chloro-5,7-dinitroquinoline would rely on a

combination of standard analytical techniques.

Spectroscopic Methods

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR would show characteristic signals for the aromatic protons on the quinoline ring.

The chemical shifts would be influenced by the electron-withdrawing effects of the chloro

and nitro groups.

o 13C NMR would provide information on the carbon skeleton of the molecule.
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« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show strong absorption
bands corresponding to the C-CI, C=N (in the aromatic ring), and N-O (from the nitro groups)
stretching vibrations.

o Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and to study its fragmentation pattern, which can provide further
structural information.

Chromatographic Methods

e Thin-Layer Chromatography (TLC): TLC would be a crucial tool for monitoring the progress
of the synthesis and for preliminary purity assessment.

e High-Performance Liquid Chromatography (HPLC): HPLC would be employed for the
quantitative analysis of the purity of the final product.

Safety and Handling

Given the presence of both chloro and dinitro functional groups on an aromatic ring, 8-Chloro-
5,7-dinitroquinoline should be handled as a potentially hazardous substance. The safety
precautions are extrapolated from data on similar compounds like 1-chloro-2,4-dinitrobenzene.

[5]16]

Hazard Identification

 Toxicity: Dinitro-aromatic compounds are known to be toxic. They can be harmful if
swallowed, inhaled, or absorbed through the skin.[6][7]

e Irritation: The compound is likely to be an irritant to the skin, eyes, and respiratory tract.[6][7]
e Sensitization: There is a potential for allergic skin reactions upon repeated exposure.[8]

o Explosive Potential: Polynitro-aromatic compounds can be explosive, especially when
heated.[5]

Recommended Safety Precautions
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side shields, and a lab coat.[6][7]

e Ventilation: Handle the compound in a well-ventilated fume hood to minimize inhalation of
dust or vapors.[7]

e Handling: Avoid contact with skin and eyes. Do not breathe dust.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
heat and sources of ignition.[6]

First Aid Measures

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move the person into fresh air.

If swallowed: Seek immediate medical attention.[6]

Potential Applications

While specific applications for 8-Chloro-5,7-dinitroquinoline are not documented, its
structural motifs suggest potential utility in several areas of research and development:

o Medicinal Chemistry: As a building block for the synthesis of more complex molecules with
potential therapeutic activities. The dinitro-aromatic scaffold is found in some
pharmacologically active compounds.

e Materials Science: The electron-deficient nature of the molecule could make it a candidate
for applications in organic electronics.

o Chemical Synthesis: It could serve as an intermediate in the synthesis of other quinoline
derivatives through the reduction of the nitro groups to amines, which can then be further
functionalized.

Conclusion
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8-Chloro-5,7-dinitroquinoline represents a specialized chemical entity within the vast family
of quinoline derivatives. While direct experimental data and a designated CAS number are not
readily available, a comprehensive technical understanding can be constructed through the
application of fundamental chemical principles and by drawing parallels with structurally related
compounds. This guide provides a foundational framework for its synthesis, characterization,
and safe handling, intended to empower researchers in their exploration of this and other novel
chemical structures. The synthesis and handling of this compound should only be undertaken
by experienced professionals in a well-equipped laboratory, with strict adherence to all safety
protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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